7-Bromopyrido[2,3-b]pyrazine-2,3(1H,4H)-dione
Overview
Description
7-Bromopyrido[2,3-b]pyrazine-2,3(1H,4H)-dione is a heterocyclic compound with notable characteristics and applications in various chemical and pharmaceutical fields. This compound belongs to a class of chemicals known for their complex molecular structures and unique chemical properties.
Synthesis Analysis
- One-Pot Synthesis : A one-pot synthesis approach for similar pyrazine derivatives has been developed, demonstrating the efficient production of these compounds (Oresic et al., 2001).
- Chiral Substituent Synthesis : Another study explored the synthesis of tetrahydropyrido pyrazine dione derivatives with chiral substituents, highlighting the versatility in synthesizing pyrazine derivatives (Kurkin et al., 2009).
Molecular Structure Analysis
The molecular structure of pyrazine derivatives has been confirmed through crystal X-ray structure analysis, providing insights into the structural intricacies of these compounds (Oresic et al., 2001).
Chemical Reactions and Properties
- Synthesis and Reactions : The synthesis and reactions of similar pyrazine derivatives have been studied, illustrating the compound's reactivity and potential for diverse chemical transformations (Cheng & Tan, 1968).
- Biological Activity : Some pyrazine derivatives have shown biological activity, indicating their potential in pharmaceutical applications (Gaggini et al., 2011).
Physical Properties Analysis
The physical properties of pyrazine derivatives, such as solubility and crystallinity, can be inferred from studies on similar compounds, which demonstrate a range of behaviors depending on their specific molecular structures (Parrino et al., 2014).
Chemical Properties Analysis
- Electron-Affinity : Pyrazine derivatives with high electron affinity have been synthesized, suggesting their utility in electronic applications (Shao et al., 2012).
- Reactivity and Tautomerism : The reactivity and tautomerism of pyrazine derivatives have been explored, providing insights into their chemical behaviors and potential applications in synthesis (Kenning et al., 2002).
Scientific Research Applications
Electrochemical Reduction Applications : The electrochemical reduction of pyrido[2,3-b]pyrazines, including 7-bromopyrido[2,3-b]pyrazines, can lead to various dihydro derivatives. These compounds can further undergo isomerization or reactions like debromhydration in different media, providing insights into the electrochemical behavior of these compounds (Armand, Chekir, & Pinson, 1978).
Synthesis of Pyrazino-Fused Carbazoles and Carbolines : In medicinal chemistry, derivatives of 7-bromopyrido[2,3-b]pyrazines are used in the synthesis of complex compounds like pyrazino-fused carbazoles and carbolines. These compounds have potential applications in pharmaceuticals, demonstrating antiproliferative activity and kinase inhibition (Lassagne et al., 2018).
Synthesis of Tetrahydropyrido-Pyrazine-Dione Derivatives : Research has focused on synthesizing tetrahydropyrido-pyrazine-dione derivatives with chiral substituents, which may have applications in the development of new pharmaceutical compounds (Kurkin, Bukhryakov, & Yurovskaya, 2009).
Applications in Organic Electronics : In the field of organic electronics, derivatives of pyrazine, including 7-bromopyrido[2,3-b]pyrazine, have been used to synthesize conjugated polymers for applications in organic thin-film transistors, demonstrating ambipolar transport properties (Hong et al., 2013).
Biological Activity of Pyrazolo-Pyrido-Diazepine, Pyrazine, and Oxazine Dione Derivatives : These derivatives, including those of 7-bromopyrido[2,3-b]pyrazine, show promising therapeutic potential for treating idiopathic pulmonary fibrosis and other diseases due to their biological properties and good pharmacokinetic parameters (Gaggini et al., 2011).
Safety And Hazards
properties
IUPAC Name |
7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrN3O2/c8-3-1-4-5(9-2-3)11-7(13)6(12)10-4/h1-2H,(H,10,12)(H,9,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMQUNTGAPNGDHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1NC(=O)C(=O)N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60352471 | |
Record name | 7-Bromopyrido[2,3-b]pyrazine-2,3(1H,4H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60352471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromopyrido[2,3-b]pyrazine-2,3(1H,4H)-dione | |
CAS RN |
168123-82-8 | |
Record name | 7-Bromopyrido[2,3-b]pyrazine-2,3(1H,4H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60352471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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